Silver phosphate

• IUPAC Name: trisilver;phosphate
• InChI: InChI=1S/3Ag.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3
• InChI Key: FJOLTQXXWSRAIX-UHFFFAOYSA-K
• Canonical SMILES: [O-]P(=O)([O-])[O-].[Ag+].[Ag+].[Ag+]
• Molecular Formula: Ag3PO4, Ag3O4P
• DSSTOX Substance ID: DTXSID5064837
• Molecular Weight: 418.576 g/mol
• Physical Description: Yellow odorless solid; Darkened by light; [Merck Index] Yellow odorless powder; Insoluble in water; [Alfa Aesar MSDS]
• CAS RN: 7784-09-0, 21517-67-9

Description

Silver phosphate, often abbreviated as Ag3PO4, is a chemical compound with significant potential across various fields such as photography, electrochemistry, and medicine. It is a salt consisting of silver cations (Ag+) and phosphate anions (PO43-) and is part of the silver salts family. The solid compound manifests in yellow crystals that are photosensitive, meaning they respond to light exposure.

Synthesis Analysis

Silver phosphate can be synthesized by the reaction of silver nitrate (AgNO3) with a phosphate source, commonly sodium phosphate (Na3PO4). The chemical reaction can be summarized as follows: 3AgNO3 + Na3PO4 → Ag3PO4 + 3NaNO3.

Molecular Structure Analysis

On a chemical level, silver phosphate is a salt consisting of silver cations (Ag+) and phosphate anions (PO43-). The solid compound manifests in yellow crystals that are photosensitive. The molecular weight of silver phosphate is approximately 418.58 g/mol.

Chemical Reactions Analysis

Silver phosphate is formed as a yellow solid precipitate by the reaction between a soluble silver salt, such as silver nitrate, with a soluble orthophosphate. Its solubility product is 8.89×10−17 mol4·dm−2. The precipitation reaction is analytically significant and can be used in qualitative or quantitative analysis.

Physical And Chemical Properties Analysis

Silver phosphate is a salt consisting of silver cations (Ag+) and phosphate anions (PO43-). The solid compound manifests in yellow crystals that are photosensitive. The molecular weight of silver phosphate is approximately 418.58 g/mol. Silver phosphate is notably insoluble in water but soluble in acids and ammonia. It generally appears as a yellow crystalline solid.

Scientific Research Applications

• Isotope Analysis in Soil Systems : Silver phosphate is used to extract and purify phosphates from soils for δ18O-PO4 analysis. This method is essential for understanding the biological cycling of phosphorus in soil systems (Tamburini et al., 2010).

• Antimicrobial Properties : Silver-doped calcium phosphates, including those with silver phosphate, exhibit strong antimicrobial properties against various microorganisms. This application is significant in medical fields such as wound dressing and surgical instruments (Aimanova et al., 2005).

• Degradable Biomaterials : Silver-doped phosphate glasses are potential candidates for degradable biomaterials and antibacterial materials. These materials are particularly useful in the medical field for applications like bone regeneration (Ahmed et al., 2019).

• Visible-Light-Driven Photocatalysis : Colloidal silver phosphate particles exhibit excellent photocatalytic activity under sunlight-type excitation, making them suitable for environmental applications such as dye and pesticide removal (Khan et al., 2012).

• Radiation Dosimetry : Silver ion-activated phosphate glass is used in radiation dosimetry. Its multifunctional properties provide a wide dynamic range of measurable doses, making it useful in various radiation fields (Kodaira et al., 2018).

• Transport and Retention in Microorganisms : Silver ions affect the uptake and retention of phosphate in microorganisms like Escherichia coli, indicating a potential application in controlling microbial activity (Schreurs & Rosenberg, 1982).

• Dental Applications : Silver phosphate/calcium phosphate mixed particles, capable of forming silver nanoparticles by photoreduction, are used as remineralizing and antibacterial fillers in dental materials (Natale et al., 2017).

• Photocatalytic Activity : Research on silver phosphate composites under solar-like radiation has shown their potential as efficient photocatalysts, relevant in applications like water purification and energy production (Baďurová et al., 2017).

Mechanism of Action

Silver exhibits a broad-spectrum antimicrobial activity. Silver ions were shown to mediate an effective antibacterial action against Streptococcus mutans, one of the major bacteria present in the human oral cavity and one of the etiological microorganisms of dental caries.

Safety and Hazards

As with any chemical compound, appropriate handling and usage of silver phosphate are paramount to ensure safety. While it is generally not considered highly toxic, caution is still advised. Extended or excessive exposure to silver phosphate can lead to argyria, a condition characterized by skin discoloration due to silver deposition. Safety measures such as wearing appropriate personal protective equipment (PPE), including gloves and eye protection, are necessary when handling silver phosphate.

Future Directions

The potential of silver phosphate is far from fully tapped. Ongoing research is exploring its applications in various fields, particularly within the renewable energy sector. The compound’s capacity for photocatalysis, for example, may lead to advances in solar energy technologies.